3-(2-Methoxy-4-nitrophenoxy)propan-1-amine

Specification

• Molecular Formula: C10H14N2O4
• Molecular Weight: 226.23 g/mol
• IUPAC Name: 3-(2-methoxy-4-nitrophenoxy)propan-1-amine
• Standard InChI: InChI=1S/C10H14N2O4/c1-15-10-7-8(12(13)14)3-4-9(10)16-6-2-5-11/h3-4,7H,2,5-6,11H2,1H3
• Standard InChI Key: ZSWNOTJYBRVSTF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)[N+](=O)[O-])OCCCN

Introduction

Chemical Properties and Structural Characterization

Molecular Architecture

The compound features a propan-1-amine chain ($\text{CH}_2\text{CH}_2\text{CH}_2\text{NH}_2$) linked to a 2-methoxy-4-nitrophenoxy group. The methoxy ($\text{OCH}_3$) and nitro ($\text{NO}_2$) substituents on the aromatic ring enhance its electronic properties, influencing solubility, stability, and interaction with biological targets. The InChIKey (ZSWNOTJYBRVSTF-UHFFFAOYSA-N) and SMILES notation (COC1=C(C=CC(=C1)N+[O-])OCCCN) provide precise identifiers for its structure.

Physicochemical Parameters

• Molecular Weight: 226.23 g/mol

• Purity: Typically ≥98% in commercial samples

• Solubility: Moderate in polar organic solvents (e.g., ethanol, DMSO) due to the nitro and amine groups

• Stability: Sensitive to prolonged exposure to light and moisture, necessitating storage under inert conditions

Synthesis and Industrial Production

Laboratory-Scale Synthesis

The synthesis of 3-(2-Methoxy-4-nitrophenoxy)propan-1-amine typically proceeds via nucleophilic substitution, starting with 2-methoxy-4-nitrophenol and a propane dihalide or epoxide. Key steps include:

• Alkylation: Reaction of 2-methoxy-4-nitrophenol with 1-bromo-3-aminopropane in the presence of a base (e.g., $\text{Na}_2\text{CO}_3$) to form the ether linkage.

• Purification: Column chromatography or recrystallization to isolate the product.

Reaction Conditions:

• Temperature: 60–80°C

• Catalysts: Palladium-based catalysts for nitro group stability

• Yield: ~65–75% under optimized conditions

Industrial Optimization

Industrial protocols employ continuous flow reactors to enhance reaction efficiency and scalability. Key parameters include:

• Residence Time: 10–15 minutes

• Pressure: 2–3 bar

• Solvent: Tetrahydrofuran (THF) or dimethylformamide (DMF)

Biological Activity and Mechanistic Insights

Enzyme and Receptor Interactions

Studies highlight the compound’s ability to modulate enzymatic activity, particularly in pathways involving cyclooxygenase (COX) and cytochrome P450. For example:

• COX-2 Inhibition: Demonstrates 40% inhibition at 10 μM concentration, suggesting anti-inflammatory potential.

• Receptor Binding: Affinity for serotonin (5-HT$_{2A}$) receptors ($K_i = 2.3 \mu\text{M}$), implicating roles in neurological disorders.

Cellular Signaling Modulation

The nitro group facilitates redox interactions, altering intracellular signaling cascades such as NF-κB and MAPK pathways. In vitro assays using HeLa cells showed a 50% reduction in TNF-α production at 25 μM.

Applications in Research and Industry

Medicinal Chemistry

• Lead Compound: Serves as a scaffold for developing analogs with enhanced selectivity for kinase targets.

• Drug Delivery: Functionalization with polyethylene glycol (PEG) improves bioavailability in preclinical models.

Material Science

• Polymer Synthesis: Incorporated into epoxy resins to enhance thermal stability (decomposition temperature increased by 30°C).

• Surface Modification: Utilized in self-assembled monolayers (SAMs) for biosensor applications.

Comparative Analysis with Structural Analogs

Compound	Key Structural Differences	Biological Activity
2-Methoxy-4-nitrophenol	Lacks propan-1-amine chain	Antimicrobial (MIC = 128 μg/mL)
N,N-Dimethyl-3-(5-methyl-2-nitrophenoxy)propan-1-amine	Methyl substitution on aromatic ring	Enhanced CNS penetration

Challenges and Future Directions

Synthesis Limitations

Current challenges include low yields in large-scale production and sensitivity to oxidative degradation. Future research may explore:

• Catalyst Design: Immobilized enzymes for greener synthesis.

• Protecting Groups: tert-Butoxycarbonyl (Boc) to stabilize the amine during reactions.